4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone

• IUPAC Name: 4-methyl-4-nitro-1-thiophen-2-ylpentan-1-one
• InChI: InChI=1S/C10H13NO3S/c1-10(2,11(13)14)6-5-8(12)9-4-3-7-15-9/h3-4,7H,5-6H2,1-2H3
• InChI Key: WZKPILNFGIEWJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(=O)C1=CC=CS1)[N+](=O)[O-]
• Molecular Formula: C10H13NO3S
• DSSTOX Substance ID: DTXSID901266799
• Molecular Weight: 227.28 g/mol
• CAS RN: 400085-20-3

Description

4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone, commonly known as MDPV, is a synthetic cathinone that belongs to the family of psychoactive substances known as designer drugs. It was first synthesized in the 1960s and gained popularity as a recreational drug in the early 2000s. MDPV is known for its potent stimulant effects and has been associated with a number of adverse health effects.

Mechanism of Action

MDPV acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in its stimulant effects, including increased alertness, euphoria, and energy.
Biochemical and Physiological Effects
MDPV has been shown to have a number of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It also has the potential to cause seizures, psychosis, and other adverse health effects.

Advantages and Limitations for Lab Experiments

MDPV has been used in laboratory experiments to investigate its potential as a therapeutic agent. Its potent stimulant effects make it a promising candidate for the treatment of conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. However, its potential for abuse and adverse health effects limit its usefulness as a therapeutic agent.

Future Directions

There are several potential future directions for research on MDPV. One area of interest is the development of new therapeutic agents based on its structure and mechanism of action. Researchers may also investigate its potential as a tool for studying the neurobiology of addiction and other psychiatric disorders. Additionally, studies may be conducted to better understand the long-term health effects of MDPV use.

Scientific Research Applications

MDPV has been the subject of a number of scientific studies, particularly in the field of pharmacology. Researchers have studied its mechanism of action, as well as its biochemical and physiological effects. MDPV has also been used in laboratory experiments to investigate its potential as a therapeutic agent.